N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-[(5Z)-5-[(5-bromo-2-ethoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C14H13BrN2O3S/c1-3-20-11-5-4-10(15)6-9(11)7-12-13(19)17-14(21-12)16-8(2)18/h4-7H,3H2,1-2H3,(H,16,17,18,19)/b12-7-
• InChI Key: KCXHVOKMUUZOER-GHXNOFRVSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)C=C2C(=O)N=C(S2)NC(=O)C
• Isomeric SMILES: CCOC1=C(C=C(C=C1)Br)/C=C\2/C(=O)N=C(S2)NC(=O)C
• Molecular Formula: C14H13BrN2O3S
• Molecular Weight: 369.24 g/mol

Description

N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide, also known as BZ-423, is a synthetic compound that has been studied extensively for its potential therapeutic applications. BZ-423 has been shown to have anti-inflammatory, anti-cancer, and immunomodulatory properties. In

Mechanism of Action

The mechanism of action of N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide is not fully understood, but it is thought to act through the inhibition of the mitochondrial enzyme NADH:ubiquinone oxidoreductase (Complex I). This leads to a decrease in mitochondrial respiration and an increase in reactive oxygen species (ROS) production. The increase in ROS production leads to apoptosis in cancer cells and modulates the immune system in autoimmune diseases.
Biochemical and Physiological Effects:
N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease inflammation by reducing the production of pro-inflammatory cytokines and increasing the production of anti-inflammatory cytokines. N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide has also been shown to induce apoptosis in cancer cells by increasing ROS production. Additionally, N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide has been shown to modulate the immune system by increasing the production of regulatory T cells and decreasing the production of effector T cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide in lab experiments is its specificity for Complex I. This allows for targeted inhibition of mitochondrial respiration and ROS production. Additionally, N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide has been shown to have low toxicity in animal models, making it a potentially safe therapeutic agent. One limitation of using N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide. One area of interest is its potential use in combination with other anti-cancer agents to increase efficacy. Additionally, further research is needed to fully understand the mechanism of action of N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide and its effects on mitochondrial respiration and ROS production. Finally, N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide has shown promise as a potential treatment for autoimmune diseases, and further research is needed to explore its efficacy in these conditions.
Conclusion:
In conclusion, N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide is a synthetic compound that has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and immunomodulatory properties. The synthesis of N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide involves a multi-step process, and its mechanism of action involves the inhibition of Complex I. N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Scientific Research Applications

N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide has been studied for its potential therapeutic applications in a variety of diseases. It has been shown to have anti-inflammatory effects in animal models of rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide has also been studied for its anti-cancer properties, particularly in breast cancer and melanoma. Additionally, N-[5-(5-bromo-2-ethoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]acetamide has been shown to modulate the immune system, making it a potential treatment for autoimmune diseases.